Cas no 444907-60-2 ((2-methoxy-1-methylethyl)(4-nitrobenzyl)amine)

• Product Name: (2-methoxy-1-methylethyl)(4-nitrobenzyl)amine
• CAS No: 444907-60-2
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 1085614
• PubChem ID: 3875993
• Update Time: 2025-06-09

(2-methoxy-1-methylethyl)(4-nitrobenzyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-Methoxy-N-(4-nitrobenzyl)propan-2-amine
• (2-methoxy-1-methylethyl)(4-nitrobenzyl)amine(SALTDATA: HBr)
• 1-methoxy-N-[(4-nitrophenyl)methyl]propan-2-amine
• AC1MY4FW
• AG-F-56178
• CTK4I8261
• MolPort-002-797-307
• Oprea1_804463
• STK128887
• N-(2-METHOXY-1-METHYLETHYL)-N-(4-NITROBENZYL)AMINE
• AKOS017275089
• DB-179116
• CHEMBRDG-BB 5561295
• DTXSID70397691
• (1-METHOXYPROPAN-2-YL)[(4-NITROPHENYL)METHYL]AMINE
• (2-METHOXY-1-METHYLETHYL)(4-NITROBENZYL)AMINE
• 444907-60-2
• 1-methoxy-N-(4-nitrobenzyl)-2-propanamine
• AK-968/15362255
• AKOS000252301
• (2-methoxy-1-methylethyl)(4-nitrobenzyl)amine

• Inchi： 1S/C11H16N2O3/c1-9(8-16-2)12-7-10-3-5-11(6-4-10)13(14)15/h3-6,9,12H,7-8H2,1-2H3
• InChI Key： SJNSLXDMVRQGGZ-UHFFFAOYSA-N
• SMILES： O(C)CC(C)NCC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 224.11600
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.1Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 332.4±22.0 °C at 760 mmHg
• Flash Point: 154.9±22.3 °C
• PSA: 67.08000
• LogP: 2.63340
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

(2-methoxy-1-methylethyl)(4-nitrobenzyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on (2-methoxy-1-methylethyl)(4-nitrobenzyl)amine

Comprehensive Overview of (2-methoxy-1-methylethyl)(4-nitrobenzyl)amine (CAS No. 444907-60-2)

(2-methoxy-1-methylethyl)(4-nitrobenzyl)amine (CAS No. 444907-60-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a nitrobenzyl group attached to an amine moiety, which is further modified with a 2-methoxy-1-methylethyl substituent. Such structural characteristics make it a valuable intermediate in the synthesis of more complex molecules, particularly those targeting enzyme inhibition or receptor modulation.

In recent years, the demand for nitrobenzylamine derivatives has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in how the nitro group influences the compound's reactivity and binding affinity. For instance, the 4-nitrobenzyl moiety is often explored for its electron-withdrawing properties, which can enhance the stability of intermediates in multi-step synthetic pathways. This aligns with the growing trend of optimizing amine-based intermediates for greener and more efficient chemical processes.

The compound’s CAS No. 444907-60-2 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. One of the most common queries revolves around its solubility profile and compatibility with common organic solvents like DMSO or ethanol. Such data is critical for experimental design, especially in high-throughput screening or combinatorial chemistry. Additionally, its potential role in photolabile protecting groups has sparked interest, as these are widely used in controlled-release applications and light-triggered drug delivery systems.

From a synthetic chemistry perspective, (2-methoxy-1-methylethyl)(4-nitrobenzyl)amine offers versatility. Its methoxy and methyl groups contribute to steric and electronic tuning, which can be leveraged to fine-tune reaction outcomes. This adaptability is particularly valuable in medicinal chemistry, where small structural changes can significantly alter bioactivity. Recent publications have highlighted its use in constructing heterocyclic scaffolds, which are foundational to many FDA-approved drugs.

Environmental and safety considerations are also paramount when working with this compound. While it is not classified as hazardous under standard regulations, proper handling protocols—such as the use of personal protective equipment (PPE)—are recommended. This aligns with broader industry shifts toward sustainable laboratory practices, a topic frequently searched by professionals seeking to minimize waste and reduce exposure risks.

In summary, (2-methoxy-1-methylethyl)(4-nitrobenzyl)amine (CAS No. 444907-60-2) represents a compelling case study in the intersection of synthetic utility and applied research. Its structural features, combined with its applicability in drug development and material science, ensure its continued relevance in scientific discourse. As researchers explore novel derivatives and applications, this compound is poised to remain a focal point in innovation-driven chemistry.